Cas no 87575-70-0 (2,2,3-trimethyl-4-oxo-N-(propan-2-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazole-10(2H)-carboxamide)

• Product Name: 2,2,3-trimethyl-4-oxo-N-(propan-2-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazole-10(2H)-carboxamide
• CAS No: 87575-70-0
• MF: C₁₆H₂₁N₅O₂
• MW: 315.370242834091
• CID: 1907159
• PubChem ID: 159109
• Update Time: 2025-04-21

2,2,3-trimethyl-4-oxo-N-(propan-2-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazole-10(2H)-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trimethyl-4-oxo-N-(propan-2-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazole-10(2H)-carboxamide
• 2,2,3-trimethyl-4-oxo-N-propan-2-yl-[1,3,5]triazino[1,2-a]benzimidazole-10-carboxamide
• DTXSID30236476
• SCHEMBL10987284
• 87575-70-0
• 1,3,5-Triazino(1,2-a)benzimidazole-10(2H)-carboxamide,3,4-dihydro-2,2,3-trimethyl-N-(1-methylethyl)-4-oxo-
• N-Isopropyl-4-oxo-2,3,4,10-tetrahydro-2,2,3-trimethyl-1,3,5-triazino[1,2-a]benzimidazole-10-carboxamide
• QKGFEKCMYLQJTP-UHFFFAOYSA-N

• Inchi： 1S/C16H21N5O2/c1-10(2)17-14(22)20-11-8-6-7-9-12(11)21-13(20)18-16(3,4)19(5)15(21)23/h6-10H,1-5H3,(H,17,22)
• InChI Key： QKGFEKCMYLQJTP-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C)(C)N=C2N(C(NC(C)C)=O)C3C=CC=CC=3N21

Computed Properties

• Exact Mass: 315.16952493Da
• Monoisotopic Mass: 315.16952493Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų